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Compound of Interest

Compound Name: 1-(Pyridin-2-Yl)Propan-2-One

Cat. No.: B1294891

This technical guide provides the fundamental molecular properties of 1-(pyridin-2-yl)propan-
2-one, a compound relevant to researchers and professionals in drug development and
organic synthesis.

Physicochemical Data

The core molecular identifiers for 1-(pyridin-2-yl)propan-2-one are summarized below. This
data is essential for stoichiometric calculations, analytical characterization, and regulatory

documentation.
Property Value
Molecular Formula C8HONO[1][2][3]
Molecular Weight 135.16 g/mol [2]
CAS Number 6302-02-9[1]

Note: Some sources may report the molecular weight as 135.17 g/mol , a difference
attributable to rounding of isotopic masses.[1][3][4]

Structural and Identification Logic

The relationship between the compound’'s common name, its empirical formula, and its
calculated molecular weight is a foundational concept in chemical sciences. The diagram below
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illustrates this logical flow, from nomenclature to fundamental physicochemical properties.

1-(pyridin-2-yl)propan-2-one | (Chemical Name) Determines CsHsNO (Molecular Formula) Caleulates to 135.16 g/mol  (Molecular Weight)

Click to download full resolution via product page
Fig 1. Relationship between chemical identity and molecular properties.

Experimental Protocols

As this document focuses on the fundamental molecular formula and weight, detailed
experimental protocols for synthesis or analysis are beyond its scope. These properties are
typically confirmed through a combination of mass spectrometry and elemental analysis.

e Mass Spectrometry (MS): This technique is used to determine the mass-to-charge ratio of
ionized molecules, providing a precise molecular weight.

o Elemental Analysis: This method determines the percentage composition of elements
(carbon, hydrogen, nitrogen, oxygen) in the compound, which is used to confirm the
empirical and molecular formula.

Professionals seeking to synthesize or analyze this compound should consult peer-reviewed
synthetic procedures and standard analytical chemistry methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular formula and weight of 1-(pyridin-2-yl)propan-
2-one.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294891#molecular-formula-and-weight-of-1-pyridin-
2-yl-propan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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